Cas no 103905-71-1 (Octanoic acid,3-amino-4-ethyl-)

Octanoic acid,3-amino-4-ethyl- structure
103905-71-1 structure
Product Name:Octanoic acid,3-amino-4-ethyl-
CAS No:103905-71-1
MF:C10H21NO2
MW:187.27924323082
CID:125927
PubChem ID:53417422
Update Time:2025-04-18

Octanoic acid,3-amino-4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,3-amino-4-ethyl-
    • RARECHEM AL BL 0134
    • 3-amino-4-ethyloctanoic acid
    • 3-Amino-4-ethyl-octanoic acid
    • DTXSID10697344
    • 3-AMINO-4-ETHYL-OCTANOICACID
    • 103905-71-1
    • AKOS006294734
    • MDL: MFCD06205932
    • Inchi: 1S/C10H21NO2/c1-3-5-6-8(4-2)9(11)7-10(12)13/h8-9H,3-7,11H2,1-2H3,(H,12,13)
    • InChI Key: LESNRLIARDEOEF-UHFFFAOYSA-N
    • SMILES: OC(CC(C(CC)CCCC)N)=O

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk